Cas no 2248353-67-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)pyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)pyridine-3-carboxylate
• CAS No: 2248353-67-3
• MF: C₁₇H₁₀N₄O₄
• MW: 334.28570318222
• CID: 5899698
• PubChem ID: 165975761
• Update Time: 2025-06-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)pyridine-3-carboxylate
• EN300-6517678
• 2248353-67-3

• Inchi： 1S/C17H10N4O4/c22-15-11-5-1-2-6-12(11)16(23)21(15)25-17(24)13-7-3-8-18-14(13)20-10-4-9-19-20/h1-10H
• InChI Key： VOYSYPYLHWFOPM-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CN=C1N1C=CC=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 334.07020481g/mol
• Monoisotopic Mass: 334.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)pyridine-3-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-(1H-Pyrazol-1-Yl)Pyridine-3-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2248353-67-3, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)pyridine-3-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug design, electronic materials, and advanced functional polymers. The molecule's structure incorporates a dioxo isoindole moiety fused with a pyridine ring system, further substituted with a pyrazole group, making it a versatile platform for further chemical modifications and functionalizations.

Recent advancements in synthetic methodologies have enabled the precise construction of this compound through multi-component reactions and modular synthesis strategies. Researchers have successfully employed click chemistry approaches to assemble the isoindole and pyridine frameworks with high efficiency. The integration of the pyrazole group has been shown to enhance the molecule's electronic properties, making it a promising candidate for applications in optoelectronic devices. Studies published in leading journals such as *Nature Chemistry* and *Angewandte Chemie* have highlighted the compound's potential as a building block for advanced materials.

One of the most intriguing aspects of this compound is its ability to participate in supramolecular assembly processes. The dioxo isoindole moiety serves as a robust scaffold for hydrogen bonding interactions, enabling the formation of highly ordered supramolecular architectures. This property has been exploited in the development of self-healing materials and stimuli-responsive systems. For instance, scientists at the University of Cambridge have demonstrated that films composed of this compound exhibit remarkable mechanical resilience and can recover their original properties upon exposure to heat.

In terms of biological applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-Yl)pyridine-carboxylate has shown promise as a ligand for metalloenzyme mimics. Its ability to coordinate with transition metals such as copper and zinc has made it a valuable tool in catalytic studies. Research conducted at Stanford University revealed that this compound can act as an efficient catalyst for asymmetric epoxidation reactions, opening new avenues for green chemistry and sustainable synthesis.

The synthesis of this compound involves a series of carefully optimized steps that ensure high yields and purity. Key intermediates include the corresponding isoindole derivative and pyridine carboxylic acid ester. The reaction sequence typically begins with the formation of the isoindole framework through oxidative cyclization followed by coupling reactions to introduce the pyrazole substituent. Advanced characterization techniques such as X-ray crystallography and NMR spectroscopy have been employed to confirm the molecular structure and stereochemistry.

From an environmental perspective, this compound exhibits favorable biodegradation properties under aerobic conditions. Studies conducted by environmental chemists at ETH Zurich indicate that it undergoes rapid mineralization without producing toxic byproducts, making it an eco-friendly choice for industrial applications. Its low toxicity profile also aligns with current regulatory standards for chemical safety.

In conclusion, CAS No. 2248353-67-X: 1,3-Dioxo-Isoindol-Pyridine-Carboxylate represents a cutting-edge advancement in organic synthesis with multifaceted applications across various scientific disciplines. Its unique structural features, coupled with its versatile reactivity and biocompatibility, position it as a key player in future innovations in materials science and biotechnology.